2-Amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid
Overview
Description
2-Amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid, also known as 2-Amino-3-fluoromethoxybenzoic acid (AFMBA) is an important organic compound that is widely used in scientific research. AFMBA is a carboxylic acid with a molecular formula of C8H9NO3. It is a white crystalline solid that is soluble in water, ethanol, and dimethyl sulfoxide. AFMBA is a common intermediate in the synthesis of other compounds and can be used in the preparation of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Asymmetric Synthesis and Fluorinated Compounds
The asymmetric synthesis of fluorinated derivatives of tyrosine, including 2-Amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid, has been described, highlighting its utility in producing biologically active molecules that incorporate fluorine atoms for enhanced stability and activity. These methods are crucial for developing pharmaceuticals and agrochemicals with improved properties (Monclus, Masson, & Luxen, 1995).
Fluorinated Heterocyclic Compounds Synthesis
Research has demonstrated the use of 2-fluoro-3-methoxyacrylic acid derivatives, closely related to 2-Amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid, in the efficient synthesis of fluorine-containing pyrazolones, pyrimidines, coumarines, and benzothiopyranones. These compounds are valuable in developing novel pharmaceuticals and materials with unique properties (Shi, Wang, & Schlosser, 1996).
Polymer Modification for Medical Applications
A study on the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reaction with various amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, showed increased thermal stability and significant antibacterial and antifungal activities. These modified polymers are promising for medical applications, showcasing the adaptability of amino acid derivatives in material science (Aly & El-Mohdy, 2015).
Antimicrobial Activity of Schiff Bases
The synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, a compound analogous to 2-Amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid, demonstrated significant in vitro antimicrobial activity. This research underscores the potential of fluorinated amino acid derivatives in developing new antimicrobial agents (Puthran et al., 2019).
C⋯π Interaction Studies
A study identified an unusual C⋯π interaction of non-hydrogen bond type in a compound closely related to 2-Amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid, highlighting its significance in understanding molecular interactions and designing new molecular assemblies (Zhang, Tong, Wu, & Zhang, 2012).
properties
IUPAC Name |
2-amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO3/c1-15-9-5-6(2-3-7(9)11)4-8(12)10(13)14/h2-3,5,8H,4,12H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHRWRFACJVKRNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC(C(=O)O)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-(4-fluoro-3-methoxyphenyl)propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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